Cas no 69824-93-7 (Cyclohexanone, 3-hexyl-)

• Product Name: Cyclohexanone, 3-hexyl-
• CAS No: 69824-93-7
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 391272
• PubChem ID: 15091679
• Update Time: 2025-04-19

Cyclohexanone, 3-hexyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-hexyl-
• 3-hexylcyclohexan-1-one
• 69824-93-7
• SCHEMBL14862830
• DTXSID50568089
• AKOS013844754

• Inchi： 1S/C12H22O/c1-2-3-4-5-7-11-8-6-9-12(13)10-11/h11H,2-10H2,1H3
• InChI Key： ADCQSWBYEZGBTF-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1)CCCCCC

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones